(S)-4-(3-Fluoro-2-methylphenyl)-4,5-dihydrooxazol-2-amine
(S)-4-(3-Fluoro-2-methylphenyl)-4,5-dihydrooxazol-2-amine
RO5263397 is a selective TAAR 1 agonist. RO5263397 was efficacious in reducing cocaine-mediated behaviors. RO5263397 dose-dependently prevented cocaine-induced lowering of ICSS thresholds. TAAR1 stimulation effectively suppresses the rewarding and reinforcing effects of cocaine in self-administration and ICSS models, supporting the candidacy of TAAR1 as a drug discovery target for cocaine addiction.
Brand Name:
Vulcanchem
CAS No.:
1357266-05-7
VCID:
VC0049634
InChI:
InChI=1S/C10H11FN2O/c1-6-7(3-2-4-8(6)11)9-5-14-10(12)13-9/h2-4,9H,5H2,1H3,(H2,12,13)/t9-/m1/s1
SMILES:
CC1=C(C=CC=C1F)C2COC(=N2)N
Molecular Formula:
C10H11FN2O
Molecular Weight:
194.21 g/mol
(S)-4-(3-Fluoro-2-methylphenyl)-4,5-dihydrooxazol-2-amine
CAS No.: 1357266-05-7
Cat. No.: VC0049634
Molecular Formula: C10H11FN2O
Molecular Weight: 194.21 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | RO5263397 is a selective TAAR 1 agonist. RO5263397 was efficacious in reducing cocaine-mediated behaviors. RO5263397 dose-dependently prevented cocaine-induced lowering of ICSS thresholds. TAAR1 stimulation effectively suppresses the rewarding and reinforcing effects of cocaine in self-administration and ICSS models, supporting the candidacy of TAAR1 as a drug discovery target for cocaine addiction. |
|---|---|
| CAS No. | 1357266-05-7 |
| Molecular Formula | C10H11FN2O |
| Molecular Weight | 194.21 g/mol |
| IUPAC Name | (4S)-4-(3-fluoro-2-methylphenyl)-4,5-dihydro-1,3-oxazol-2-amine |
| Standard InChI | InChI=1S/C10H11FN2O/c1-6-7(3-2-4-8(6)11)9-5-14-10(12)13-9/h2-4,9H,5H2,1H3,(H2,12,13)/t9-/m1/s1 |
| Standard InChI Key | IOHOUWIYOVWGHV-SECBINFHSA-N |
| Isomeric SMILES | CC1=C(C=CC=C1F)[C@H]2COC(=N2)N |
| SMILES | CC1=C(C=CC=C1F)C2COC(=N2)N |
| Canonical SMILES | CC1=C(C=CC=C1F)C2COC(=N2)N |
| Appearance | Solid powder |
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